Cas no 581798-37-0 (4-bromo-N-(butan-2-yl)aniline)

• Product Name: 4-bromo-N-(butan-2-yl)aniline
• CAS No: 581798-37-0
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 4048396
• PubChem ID: 43194569
• Update Time: 2025-05-23

4-bromo-N-(butan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-N-(1-methylpropyl)-
• 4-bromo-N-(butan-2-yl)aniline
• SCHEMBL2679196
• 581798-37-0
• EN300-165002
• F97586
• 4-bromo-N-butan-2-ylaniline
• AKOS000240553

• Inchi： 1S/C10H14BrN/c1-3-8(2)12-10-6-4-9(11)5-7-10/h4-8,12H,3H2,1-2H3
• InChI Key： LLYXRJTZUBCNHA-UHFFFAOYSA-N
• SMILES： C1(NC(C)CC)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 227.03096Da
• Monoisotopic Mass: 227.03096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-bromo-N-(butan-2-yl)aniline

4-Bromo-N-(butan-2-yl)aniline (CAS No. 581798-37-0): A Comprehensive Overview

4-Bromo-N-(butan-2-yl)aniline (CAS No. 581798-37-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This brominated aniline derivative is characterized by its unique molecular structure, which combines a bromine substituent with a secondary butylamine group. Its versatility makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel compounds with potential biological activity.

The growing interest in 4-Bromo-N-(butan-2-yl)aniline can be attributed to its role in modern drug discovery and material innovation. Researchers are increasingly exploring its applications in the synthesis of pharmaceutical intermediates, where its bromine moiety offers reactivity advantages for further functionalization. Additionally, its structural features make it a candidate for use in advanced materials, such as liquid crystals and organic semiconductors, aligning with the current trend towards sustainable and high-performance materials.

From a chemical perspective, 4-Bromo-N-(butan-2-yl)aniline exhibits notable stability under standard conditions, making it suitable for various industrial processes. Its solubility in common organic solvents, such as ethanol and dichloromethane, enhances its utility in laboratory settings. The compound's molecular weight and purity are critical factors that influence its performance in synthetic applications, and manufacturers often provide detailed specifications to meet the demands of high-end research.

One of the most frequently asked questions about 4-Bromo-N-(butan-2-yl)aniline relates to its synthesis. The compound is typically prepared through the bromination of N-(butan-2-yl)aniline, followed by purification steps to achieve high yields. Researchers are also investigating greener synthetic routes to minimize environmental impact, reflecting the broader shift towards sustainable chemistry practices. This focus on eco-friendly methods is particularly relevant given the increasing regulatory scrutiny on chemical manufacturing processes.

In the pharmaceutical industry, 4-Bromo-N-(butan-2-yl)aniline serves as a building block for the development of potential drug candidates. Its structural motif is found in compounds being studied for their antimicrobial and anti-inflammatory properties. The rise of precision medicine and targeted therapies has further highlighted the importance of such intermediates in creating customized treatment options. As a result, demand for high-purity 4-Bromo-N-(butan-2-yl)aniline is expected to grow in tandem with advancements in medical research.

The agrochemical sector also benefits from the use of 4-Bromo-N-(butan-2-yl)aniline, particularly in the formulation of crop protection agents. Its incorporation into pesticide and herbicide formulations has been explored due to its potential to enhance efficacy while reducing environmental persistence. With the global push towards sustainable agriculture, the development of safer and more efficient agrochemicals remains a key area of innovation, further driving interest in this compound.

Market trends indicate a steady increase in the procurement of 4-Bromo-N-(butan-2-yl)aniline, particularly from regions with robust pharmaceutical and agrochemical industries. Suppliers are focusing on improving production scalability and cost-efficiency to meet the growing demand. Additionally, advancements in analytical techniques, such as high-performance liquid chromatography (HPLC), have enabled more precise quality control, ensuring that the compound meets the stringent requirements of end-users.

For researchers and industry professionals, understanding the handling and storage of 4-Bromo-N-(butan-2-yl)aniline is essential. The compound should be stored in a cool, dry environment, away from direct sunlight and oxidizing agents. Proper handling protocols, including the use of personal protective equipment (PPE), are recommended to ensure safety during laboratory use. These precautions align with the broader emphasis on laboratory safety and regulatory compliance in chemical research.

Looking ahead, the potential applications of 4-Bromo-N-(butan-2-yl)aniline are likely to expand as new research emerges. Its role in the development of functional materials, such as organic electronics and sensors, is an area of active investigation. Furthermore, the compound's utility in catalysis and other synthetic transformations continues to be explored, offering exciting possibilities for future innovations.

In conclusion, 4-Bromo-N-(butan-2-yl)aniline (CAS No. 581798-37-0) represents a versatile and valuable compound with wide-ranging applications. Its significance in pharmaceuticals, agrochemicals, and material science underscores its importance in modern chemistry. As research progresses and industries evolve, the demand for high-quality 4-Bromo-N-(butan-2-yl)aniline is poised to increase, solidifying its position as a key intermediate in synthetic chemistry.